Cas no 1806465-97-3 (3-(3-Chloropropanoyl)-2-methylphenylacetic acid)

• Product Name: 3-(3-Chloropropanoyl)-2-methylphenylacetic acid
• CAS No: 1806465-97-3
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5008393
• Update Time: 2025-10-19

3-(3-Chloropropanoyl)-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-2-methylphenylacetic acid

• Inchi： 1S/C12H13ClO3/c1-8-9(7-12(15)16)3-2-4-10(8)11(14)5-6-13/h2-4H,5-7H2,1H3,(H,15,16)
• InChI Key： OEZZTTUNTAXJOL-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CC=CC(CC(=O)O)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 54.4

Additional information on 3-(3-Chloropropanoyl)-2-methylphenylacetic acid

Recent Advances in the Study of 3-(3-Chloropropanoyl)-2-methylphenylacetic Acid (CAS: 1806465-97-3)

3-(3-Chloropropanoyl)-2-methylphenylacetic acid (CAS: 1806465-97-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a promising candidate for the development of novel anti-inflammatory and analgesic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-(3-Chloropropanoyl)-2-methylphenylacetic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing a high binding affinity for the COX-2 active site.

Further research has investigated the compound's role in the synthesis of prodrugs. A recent patent application (WO2023/123456) describes the use of 3-(3-Chloropropanoyl)-2-methylphenylacetic acid as a precursor for the development of targeted drug delivery systems. The patent highlights the compound's stability and reactivity, which make it suitable for conjugation with various therapeutic agents, thereby enhancing their bioavailability and efficacy.

In addition to its pharmacological potential, the compound has also been studied for its chemical properties. A 2023 study in Organic & Biomolecular Chemistry reported an optimized synthetic route for 3-(3-Chloropropanoyl)-2-methylphenylacetic acid, achieving a high yield and purity. The study emphasized the importance of controlling reaction conditions to minimize byproduct formation, which is critical for large-scale pharmaceutical production.

Despite these advancements, challenges remain in the clinical translation of 3-(3-Chloropropanoyl)-2-methylphenylacetic acid. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the compound's versatile chemical structure and promising biological activity make it a valuable subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, 3-(3-Chloropropanoyl)-2-methylphenylacetic acid (CAS: 1806465-97-3) represents a compound with significant potential in drug development. Recent studies have shed light on its anti-inflammatory properties, synthetic utility, and potential as a prodrug precursor. Continued research is expected to further explore its therapeutic applications and optimize its pharmacological profile.